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Compound of Interest

Compound Name: VU0071063

Cat. No.: B15585620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of

VU0071063 in dimethyl sulfoxide (DMSO). VU0071063 is a selective activator of SUR1 Kir6.2

channels and is utilized in research to study the therapeutic potential of KATP channel

activation. Accurate preparation of stock solutions is critical for ensuring the reproducibility and

reliability of experimental results.

Compound Data
A summary of the relevant quantitative data for VU0071063 is presented in the table below for

easy reference.

Property Value Source

Chemical Name

7-[[4-(1,1-

Dimethylethyl)phenyl]methyl]-3

,7-dihydro-1,3-dimethyl-1H-

purine-2,6-dione

Molecular Weight 326.39 g/mol [1][2]

Solubility in DMSO Up to 63 mg/mL (193.02 mM) [1]

Recommended Max

Concentration
5 mM (1.63 mg/mL)
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Note on Solubility: While a high solubility of VU0071063 in DMSO has been reported, it is

advisable to prepare stock solutions at a concentration well below the maximum to ensure

complete dissolution and stability.[1] For most applications, a stock concentration of 10 mM is a

common and effective starting point.

Experimental Protocol: Preparation of a 10 mM
VU0071063 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of VU0071063 in DMSO.

Materials:

VU0071063 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettors and sterile pipette tips

Procedure:

Determine the required mass of VU0071063:

To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 326.39 g/mol x 1000 mg/g = 3.2639 mg
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Weigh the VU0071063 powder:

Using a calibrated analytical balance, carefully weigh out the calculated mass of

VU0071063 powder.

It is recommended to weigh the powder directly into the microcentrifuge tube or vial that

will be used for the stock solution to minimize loss of material.

Add DMSO to the VU0071063 powder:

Add the desired volume of anhydrous DMSO to the tube or vial containing the VU0071063
powder.

For the example above, add 1 mL of DMSO.

Dissolve the VU0071063:

Cap the tube or vial securely.

Vortex the solution until the VU0071063 powder is completely dissolved. Gentle warming

in a water bath (not to exceed 37°C) may be used to aid dissolution if necessary, but

ensure the compound is heat-stable. Visually inspect the solution to ensure there are no

visible particles.

Storage of the Stock Solution:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for long-term storage. Under these conditions, the stock

solution is expected to be stable for at least one year. For short-term storage (up to one

month), -20°C is also suitable.[1]

Experimental Workflow
The following diagram illustrates the key steps in the preparation of the VU0071063 stock

solution.
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Preparation Workflow

Calculate Mass of VU0071063 Weigh VU0071063 PowderRequired Mass Add Anhydrous DMSOWeighed Compound Vortex to DissolveSuspension Aliquot and Store at -20°CHomogeneous Solution

Click to download full resolution via product page

Caption: Workflow for VU0071063 Stock Solution Preparation.

Signaling Pathway of VU0071063
VU0071063 is a KATP channel opener that specifically targets the Kir6.2/SUR1 subunits, which

are predominantly found in pancreatic β-cells. By activating these channels, VU0071063 leads

to hyperpolarization of the cell membrane, which in turn inhibits voltage-gated Ca2+ channels.

The subsequent decrease in intracellular Ca2+ levels results in the inhibition of insulin

secretion.
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Caption: Signaling Pathway of VU0071063 in Pancreatic β-cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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